Cas no 552330-74-2 (5-ISOQUINOLINAMINE, N-(5-BROMO-3-PYRIDINYL)-)

• Product Name: 5-ISOQUINOLINAMINE, N-(5-BROMO-3-PYRIDINYL)-
• CAS No: 552330-74-2
• MF: C₁₄H₁₀BrN₃
• MW: 300.153301715851
• CID: 3321768
• PubChem ID: 22607689
• Update Time: 2025-04-21

5-ISOQUINOLINAMINE, N-(5-BROMO-3-PYRIDINYL)- Chemical and Physical Properties

Names and Identifiers

• 5-ISOQUINOLINAMINE, N-(5-BROMO-3-PYRIDINYL)-
• DB-209684
• n-(5-bromopyridin-3-yl)isoquinolin-5-amine
• SCHEMBL6832925
• N-(5-bromo-3-pyridinyl)-5-isoquinolinamine
• 552330-74-2

• Inchi： 1S/C14H10BrN3/c15-11-6-12(9-17-8-11)18-14-3-1-2-10-7-16-5-4-13(10)14/h1-9,18H
• InChI Key： IQZBUTMFHZFWAX-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)NC1=CC=CC2C=NC=CC1=2

Computed Properties

• Exact Mass: 299.00581Da
• Monoisotopic Mass: 299.00581Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.8Ų